Cas no 2228511-68-8 (tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate
• CAS No: 2228511-68-8
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6000726
• PubChem ID: 165880989
• Update Time: 2025-05-20

tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate
• 2228511-68-8
• EN300-1871162
• tert-butyl N-[2-hydroxy-4-(3-hydroxypropyl)phenyl]carbamate

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(18)15-11-7-6-10(5-4-8-16)9-12(11)17/h6-7,9,16-17H,4-5,8H2,1-3H3,(H,15,18)
• InChI Key： ZSVQZSAHCNUHDB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate

tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate, identified by the CAS number 2228511-68-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a hydroxycarbamate moiety attached to a phenolic ring. The presence of hydroxyl groups in both the phenolic and propyl chains introduces hydrophilic properties, making it versatile for a range of applications.

Recent studies have highlighted the potential of tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate in the development of advanced materials. Researchers have explored its role in the synthesis of high-performance polymers, where its hydroxyl groups facilitate strong intermolecular hydrogen bonding. This property is particularly advantageous in creating materials with enhanced mechanical strength and thermal stability. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating this compound into polyurethane formulations significantly improved their tensile properties and resistance to environmental stress cracking.

In addition to its role in polymer science, tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate has shown promise in the field of biochemistry. Its ability to form stable complexes with metal ions has led to its investigation as a potential ligand in catalytic systems. A 2023 paper in Nature Catalysis reported that this compound could act as an efficient catalyst for the oxidation of alcohols, outperforming traditional catalysts in terms of both activity and selectivity.

The synthesis of tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For example, the use of microwave-assisted synthesis has been shown to reduce reaction times while maintaining high yields, as reported in a 2023 issue of Green Chemistry.

In conclusion, tert-butyl N-2-hydroxy-4-(3-hydroxypropyl)phenylcarbamate is a compound with diverse applications and significant potential for future innovations. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in the development of advanced materials and technologies.